BQS-481
Description
BQS-481 is a bioactive chemical.
Scientific Research Applications
Application in Rock Mass Classification
BQS-481 finds application in rock mass classification, specifically in the context of geomechanics and geotechnical engineering in China. The Basic Quality (BQ) method, which is a national standard for rock mass classification, is applicable across various industries. This method helps in evaluating the overall stability of surrounding rock, aiding the excavation and support design in underground engineering, particularly in water conservancy and hydropower projects (Liu et al., 2017).
Application in Beef Quality Assessment
BQS-481 is also used in assessing beef quality. A study utilized near-infrared spectroscopy (NIRS) to predict beef quality (BQ) traits. This method assesses genetic variations in BQ measures and their NIRS-based predictions, helping to infer the genetic relationship between BQ measures and predictions. Such applications are significant in the field of animal science and food quality control (Cecchinato et al., 2011).
Application in Data Quality Control
In the context of data management, especially in the field of big data and bioinformatics, BQS-481 plays a crucial role. The development of tools like BDQC (Big Data Quality Control) leverages the principles of BQS-481 to ensure the integrity and quality of data in complex datasets. This is particularly important in translational biomedical research where large-scale data management and accurate analysis are critical (Deutsch et al., 2018).
Application in Environmental Science
BQS-481 is relevant in environmental science, particularly in the study of the anodic degradation of benzoquinone (BQ), a toxic xenobiotic. Research in this area focuses on the electrochemical oxidation of BQ using boron-doped diamond anodes, demonstrating the potential of BQS-481 in environmental cleanup and pollution control (Panizza, 2014).
Application in Biological Research
In the biological sciences, BQS-481 has been applied in studies such as the characterization of protein mixtures and understanding complex biological systems. For instance, the use of iTRAQ reagents, which relates to BQS-481, aids in the analysis of protein-protein interactions and differential expression in biological systems (Zieske, 2006).
properties
Product Name |
BQS-481 |
|---|---|
IUPAC Name |
NONE |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>5 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1S,4R,6S,7E,14S,18R)-18-hydroxy-14-[(2-methylpropan-2-yl)oxycarbonylamino]-2,15-dioxo-3,16-diazatricyclo[14.3.0.04,6]nonadec-7-ene-4-carboxylic acid;trihydrate](/img/structure/B1193813.png)
